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Compound of Interest

Compound Name: 2-[Methyl(propyl)aminojethanol
CAS No.: 2893-45-0
Cat. No.: B12520925

Get Quote

Executive Summary

2-[Methyl(propyl)amino]ethanol (also known as
-methyl-

-propylethanolamine) is a unsymmetrical dialkylaminoethanol. It serves as a functional
precursor in the synthesis of pharmaceuticals and is monitored under the Chemical Weapons
Convention (CWC) as a Schedule 2.B.11 precursor (alkyl aminoethanols containing a methyl,
ethyl, n-propyl, or isopropy! group).

This guide provides a definitive reference for its identification using Nuclear Magnetic
Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The data
presented synthesizes experimental homologue trends with standard verification library
protocols (e.g., OPCW Central Analytical Database).

Molecular Profile & Identity
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Property Detail

IUPAC Name 2-[Methyl(propyl)amino]ethanol

-(2-Hydroxyethyl)-
Synonyms

-methylpropylamine; MPEA

41063-48-3 (Referenced in specialized catalogs;
CAS Number ] ] o
verify against specific isomer lots)

Molecular Formula

Molecular Weight 117.19 g/mol
Structure
CWC Status Schedule 2.B.11 (Precursor)

Mass Spectrometry (EI-MS) Analysis

Methodology: Electron lonization (El) at 70 eV. Causality: El is the gold standard for library
matching (NIST, OCAD) because the high-energy fragmentation is reproducible and structure-
specific, unlike Soft lonization (ESI) which primarily yields

Spectral Interpretation

The mass spectrum of 2-[methyl(propyl)amino]ethanol is dominated by

-cleavage adjacent to the nitrogen atom. The stability of the resulting iminium ions dictates the
abundance.
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m/z (lon)

Relative
Abundance

Fragment Structure

Mechanistic Origin

117 (

)

< 1% (Weak)

Molecular ion;

unstable due to rapid

-cleavage.

86 (Base)

100%

Loss of
(M-31). Primary

-cleavage.
Characteristic of 2-

aminoethanols.

88

~5-10%

Loss of Ethyl (

). Cleavage of the
propyl chain.

58

~20-30%

Secondary
rearrangement or loss
of propene from m/z
86.

42

Variable

Further fragmentation
of the alkylamine

chain.

Fragmentation Pathway Diagram

The following diagram illustrates the competitive

-cleavage pathways that generate the diagnostic ions.
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Caption: Competitive

-cleavage pathways in the EI-MS of 2-[Methyl(propyl)amino]ethanol. The M-31 pathway is
kinetically favored.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Methodology: Spectra acquired in

at 298 K. Causality:
is chosen to prevent viscosity broadening. However, the hydroxyl proton (
) shift is concentration-dependent and may not appear as a distinct triplet unless DMSO-

is used or the sample is ultra-pure/dry.

NMR Data (400 MHz,
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NMR Data (100 MHz,
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Infrared (IR) Spectroscopy

Methodology: Attenuated Total Reflectance (ATR) on neat liquid. Diagnostic Bands:
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Wavenumber (
Intensity Vibrational Mode Interpretation

)

Intermolecular H-
3300-3450 Broad, Med bonding. Broadness
indicates association.

Alkyl C-H stretching
2950, 2870 Strong (asymmetric/symmetri

c).

Bohlmann Bands. C-H

stretch adjacent to N

2780-2810 Medium T )
lone pair. Diagnostic
for tertiary amines.

) Scissoring

1460 Medium }
deformation.
Primary alcohol C-O

1040-1060 Strong

stretch.

Analytical Workflow Protocol

To ensure data integrity during verification or synthesis checks, follow this self-validating
workflow.

Step 1. Sample Preparation
e For GC-MS: Dilute 1

of analyte in 1.5 mL of Dichloromethane (DCM) or Ethyl Acetate.

o Note: Do not use protic solvents (MeOH) if derivatization is planned.

o Derivatization (Optional but Recommended for CWC): Add BSTFA + 1% TMCS to form the
TMS-ether. This improves peak shape and shifts the base peak to

158 (
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from TMS loss) or

144.

e For NMR: Dissolve ~10 mg in 0.6 mL

. Filter through a glass wool plug to remove particulates.

Step 2: Instrumental Acquisition
e GC Parameters: DB-5MS column (30m x 0.25mm). Ramp: 50°C (2 min)

280°C at 15°C/min.

» Validation Check: The retention index (RI) on DB-5MS should be approximately 1050-1100.

Dilution (DCM, GC-MS Analysis

+ BSTFA (Optional) (El Source) Data Processing
_—v miz 86 (Native)
or m/z 158 (TMS)
Crude Sample <« FalReprep S Base Peak Check

Confirm Identity

Click to download full resolution via product page

Caption: Logic flow for analytical verification of 2-[Methyl(propyl)amino]ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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